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Compound of Interest

Compound Name: Proglumide sodium

Cat. No.: B1662284 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Proglumide sodium, a non-selective cholecystokinin (CCK) antagonist. The following

procedural guidance is designed to be a preferred source for laboratory safety and chemical

handling, offering value beyond the product itself.

Immediate Safety and Handling Protocols
When working with Proglumide sodium, adherence to proper safety protocols is crucial to

minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE): A foundational aspect of safe handling involves the use

of appropriate personal protective equipment. This includes:

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required. Gloves

should be inspected before use and changed regularly, or immediately if contaminated.

Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

approved N95 respirator or higher is recommended.

Body Protection: A laboratory coat should be worn at all times.
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Handling Procedures: Proglumide sodium should be handled in a well-ventilated area,

preferably within a chemical fume hood, to avoid the inhalation of dust.[1] It is important to

prevent the formation of dust and aerosols during handling.

Storage: Store Proglumide sodium in a tightly sealed container in a dry and well-ventilated

place.

Emergency Procedures: First Aid and Spill
Response
In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures:

Inhalation: If inhaled, move the individual to fresh air. If breathing becomes difficult, seek

medical attention.

Skin Contact: In case of skin contact, immediately wash the affected area with soap and

plenty of water. Remove contaminated clothing.

Eye Contact: If the substance comes into contact with the eyes, flush with copious amounts

of water for at least 15 minutes, holding the eyelids open. Seek medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.

Spill Cleanup Plan: A spill of Proglumide sodium should be managed promptly and safely.

The following workflow outlines the necessary steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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